Cas no 58053-20-6 (Cyclohepta[b]pyrrole, 2-chloro-)

• Product Name: Cyclohepta[b]pyrrole, 2-chloro-
• CAS No: 58053-20-6
• MF: C₉H₆ClN
• MW: 163.603641033173
• CID: 343246
• PubChem ID: 12269599
• Update Time: 2025-04-19

Cyclohepta[b]pyrrole, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• Cyclohepta[b]pyrrole, 2-chloro-
• 2-chlorocyclohepta[b]pyrrole
• DTXSID20483311
• 58053-20-6
• 2-chlor-1-azaazulen
• 2-chloro-cyclohepta[b]pyrrole

• Inchi： 1S/C9H6ClN/c10-9-6-7-4-2-1-3-5-8(7)11-9/h1-6H
• InChI Key： GGYZUNREKFJCBU-UHFFFAOYSA-N
• SMILES： ClC1=CC2=CC=CC=CC2=N1

Computed Properties

• Exact Mass: 163.01898
• Monoisotopic Mass: 163.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides